Cas no 1239592-10-9 (Ethyl 5-chloro-2,4-difluorobenzoate)

• Product Name: Ethyl 5-chloro-2,4-difluorobenzoate
• CAS No: 1239592-10-9
• MF: C₉H₇ClF₂O₂
• MW: 220.600488901138
• CID: 4579701
• Update Time: 2025-06-15

Ethyl 5-chloro-2,4-difluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-chloro-2,4-difluorobenzoate

• Inchi： 1S/C9H7ClF2O2/c1-2-14-9(13)5-3-6(10)8(12)4-7(5)11/h3-4H,2H2,1H3
• InChI Key： KLOWKADDOFKRKP-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC(Cl)=C(F)C=C1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3

Additional information on Ethyl 5-chloro-2,4-difluorobenzoate

Ethyl 5-chloro-2,4-difluorobenzoate (CAS No. 1239592-10-9): A Comprehensive Overview

Ethyl 5-chloro-2,4-difluorobenzoate (CAS No. 1239592-10-9) is a fluorinated benzoate derivative that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, exhibits promising biological activities that make it a valuable candidate for further investigation and development.

The molecular structure of Ethyl 5-chloro-2,4-difluorobenzoate consists of a benzoic acid core substituted with chloro and fluoro groups at specific positions. The presence of these halogen atoms enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design. The ethyl ester group at the carboxyl position contributes to its solubility and bioavailability, making it an attractive scaffold for medicinal applications.

In recent years, there has been a surge in research focused on developing novel fluorinated compounds due to their enhanced binding affinity and selectivity towards biological targets. Studies have demonstrated that fluorine atoms can modulate the electronic properties of molecules, leading to improved pharmacokinetic profiles. Specifically, the incorporation of fluoro groups in benzoate derivatives has shown potential in inhibiting various enzymes and receptors involved in metabolic pathways.

One of the most compelling aspects of Ethyl 5-chloro-2,4-difluorobenzoate is its potential application in the development of anti-inflammatory agents. Preliminary studies have indicated that this compound exhibits inhibitory activity against key inflammatory enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are pivotal in the production of pro-inflammatory mediators like prostaglandins and leukotrienes, making them prime targets for therapeutic intervention.

The structural features of Ethyl 5-chloro-2,4-difluorobenzoate also make it a promising candidate for anticancer research. Fluorinated benzoates have been shown to interfere with DNA replication and transcription by inhibiting topoisomerases and other essential enzymes involved in cell cycle regulation. Furthermore, the chloro group can enhance the compound's ability to interact with biological targets by increasing its binding affinity through halogen bonding interactions.

Advances in computational chemistry have enabled researchers to predict the biological activity of Ethyl 5-chloro-2,4-difluorobenzoate with greater accuracy. Molecular docking studies have identified potential binding pockets on target proteins where this compound can exert its effects. These studies not only provide insights into the mechanism of action but also help in designing derivatives with improved efficacy and reduced side effects.

The synthesis of Ethyl 5-chloro-2,4-difluorobenzoate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels, ensuring that the final product is suitable for further biological testing. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have been particularly useful in constructing the desired molecular framework.

In conclusion, Ethyl 5-chloro-2,4-difluorobenzoate (CAS No. 1239592-10-9) represents a significant advancement in medicinal chemistry due to its unique structural properties and promising biological activities. Ongoing research efforts are focused on elucidating its mechanism of action and exploring its potential in treating various diseases. As our understanding of fluorinated compounds continues to grow, compounds like this are poised to play a crucial role in the development of next-generation therapeutics.